Cas no 189633-81-6 (Cyclohexene, 2-iodo-1,3,3-trimethyl-)

• Product Name: Cyclohexene, 2-iodo-1,3,3-trimethyl-
• CAS No: 189633-81-6
• MF: C₉H₁₅I
• MW: 250.119875192642
• CID: 1383014
• PubChem ID: 10977858
• Update Time: 2025-04-20

Cyclohexene, 2-iodo-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 2-iodo-1,3,3-trimethyl-
• 2-iodo-1,3,3-trimethylcyclohexene
• DB-116829
• DTXSID50450551
• 189633-81-6

• Inchi： 1S/C9H15I/c1-7-5-4-6-9(2,3)8(7)10/h4-6H2,1-3H3
• InChI Key： RKRRDQLUOUMBJG-UHFFFAOYSA-N
• SMILES： IC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 250.02145
• Monoisotopic Mass: 250.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl iodides